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Compound of Interest

Compound Name: Ethyl 11(E)-octadecenoate

Cat. No.: B15551920

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 11(E)-octadecenoate, also known as ethyl vaccenate, is a fatty acid ethyl ester (FAEE)

that serves as a valuable reference standard in gas chromatography (GC) for the qualitative

and quantitative analysis of fatty acids. Its stable, trans-isomeric form and distinct

chromatographic behavior make it particularly useful in food science, biofuel research, and

clinical diagnostics. These application notes provide detailed protocols for the use of Ethyl
11(E)-octadecenoate as a reference standard for both external and internal calibration in GC-

Flame Ionization Detection (FID) and GC-Mass Spectrometry (MS) analysis.
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Property Value

Chemical Formula C₂₀H₃₈O₂

Molecular Weight 310.5 g/mol [1]

CAS Number 89296-48-0[1]

Synonyms
Ethyl (11E)-11-octadecenoate, Ethyl trans-

vaccenate

Appearance Liquid

Purity >99%

Applications
Quantification of trans-Fatty Acids in Food Products: Ethyl 11(E)-octadecenoate can be

used as an external or internal standard for the quantification of trans-vaccenic acid and

other trans-octadecenoic acid isomers in dairy products, meats, and partially hydrogenated

vegetable oils.

Biofuel Analysis: As a component of biodiesel, this compound can be used to calibrate GC

methods for the analysis of fatty acid ethyl ester profiles in biofuel samples.

Clinical Research: Fatty acid ethyl esters are markers of ethanol intake. Ethyl 11(E)-
octadecenoate can be used as a standard in methods for their determination in biological

samples.[2]

Experimental Protocols
Protocol 1: External Standard Calibration for GC-FID
This protocol describes the preparation of a calibration curve using Ethyl 11(E)-
octadecenoate to quantify the concentration of a target analyte.

1. Preparation of Standard Solutions:

Prepare a stock solution of Ethyl 11(E)-octadecenoate (e.g., 1000 µg/mL) in a suitable

solvent such as hexane or isooctane.
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Perform serial dilutions of the stock solution to prepare a series of calibration standards with

concentrations ranging from the limit of quantification (LOQ) to the expected upper

concentration of the analyte in the samples. A typical range could be 1, 5, 10, 25, 50, and

100 µg/mL.

2. Sample Preparation:

For food or biological samples, lipids must first be extracted using a suitable method (e.g.,

Folch or Bligh-Dyer).

The extracted lipids are then transesterified to their corresponding fatty acid methyl esters

(FAMEs) or fatty acid ethyl esters (FAEEs) if not already in that form. A common method is

acid-catalyzed (e.g., with methanolic HCl) or base-catalyzed (e.g., with methanolic NaOH)

transesterification.

After transesterification, the FAMEs or FAEEs are extracted into an organic solvent (e.g.,

hexane) and concentrated to a known volume.

3. GC-FID Analysis:

Inject a fixed volume (e.g., 1 µL) of each calibration standard and the prepared samples into

the GC-FID system.

Record the peak area of Ethyl 11(E)-octadecenoate for the standards and the

corresponding analyte peak area in the samples.

4. Quantification:

Construct a calibration curve by plotting the peak area of Ethyl 11(E)-octadecenoate
against its concentration for the calibration standards.

Determine the concentration of the analyte in the samples by interpolating its peak area on

the calibration curve.

Protocol 2: Internal Standard Calibration for GC-MS
This protocol details the use of Ethyl 11(E)-octadecenoate as an internal standard to improve

the accuracy and precision of quantification by correcting for variations in sample injection and
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preparation.[3]

1. Preparation of Internal Standard Spiking Solution:

Prepare a stock solution of Ethyl 11(E)-octadecenoate at a known concentration (e.g., 500

µg/mL) in a suitable solvent.

2. Sample and Calibration Standard Preparation:

To a known amount of each sample and each external calibration standard (containing the

analyte of interest), add a precise volume of the Ethyl 11(E)-octadecenoate internal

standard solution. The final concentration of the internal standard should be consistent

across all samples and standards.

Proceed with lipid extraction and transesterification as described in Protocol 1.

3. GC-MS Analysis:

Inject a fixed volume of each sample and standard into the GC-MS system.

The mass spectrometer can be operated in either full scan mode or selected ion monitoring

(SIM) mode for enhanced sensitivity. For Ethyl 11(E)-octadecenoate, characteristic ions

such as m/z 88 and 101 can be monitored in SIM mode.[3]

4. Quantification:

Calculate the response factor (RF) for the analyte relative to the internal standard using the

calibration standards:

RF = (Areaanalyte / Concanalyte) / (AreaIS / ConcIS)

Calculate the concentration of the analyte in the samples using the following equation:

Concanalyte = (Areaanalyte / AreaIS) * (ConcIS / RF)

Quantitative Data
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The following table presents representative data for a 5-point calibration curve for Ethyl 11(E)-
octadecenoate analyzed by GC-FID. This data is illustrative and should be generated by the

user for their specific instrument and conditions. The linearity demonstrated is based on typical

performance for such analyses.[4]

Concentration (µg/mL) Peak Area (Arbitrary Units)

5 15,234

10 30,158

25 75,982

50 151,233

100 302,567

Correlation Coefficient (r²) 0.9995

Method Validation Summary
A summary of typical method validation parameters for the quantitative analysis of fatty acids

using a reference standard like Ethyl 11(E)-octadecenoate is provided below. The values are

based on published data for similar analyses.[4]

Parameter Typical Value

Linearity (r²) > 0.999

Limit of Detection (LOD) 2 - 7 µg/mL

Limit of Quantification (LOQ) 5 - 15 µg/mL

Precision (RSD%) < 10%

Accuracy (Recovery %) 90 - 110%

Visualizations
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Caption: General workflow for GC analysis using a reference standard.
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Caption: Key parameters for analytical method validation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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